2-Bromo-1-ethoxy-4-(methylsulfonyl)benzene

• Molecular Formula: C9H11BrO3S
• Molecular Weight: 279.15 g/mol
• IUPAC Name: 2-bromo-1-ethoxy-4-methylsulfonylbenzene
• InChI: InChI=1S/C9H11BrO3S/c1-3-13-9-5-4-7(6-8(9)10)14(2,11)12/h4-6H,3H2,1-2H3
• InChI Key: GTKAIQXQFIKOQC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)C)Br

Description

2-Bromo-1-ethoxy-4-(methylsulfonyl)benzene is a useful research compound. Its molecular formula is C9H11BrO3S and its molecular weight is 279.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-bromo-1-ethoxy-4-methanesulfonylbenzene was prepared in a similar manner as Example 46, step 1 except that iodoethane was substituted for (chloromethyl)cyclopropane. The title compound of Example 163, step 3 and 2-bromo-1-ethoxy-4-methanesulfonylbenzene were reacted in a similar manner as in Example 89, step 2 to give the title compound. 1H NMR (CDCl3, 400 MHz): δ 7.92 (dd, J1=8.8 Hz, J2=2.0 Hz, 1H), 7.68 (d, J=2.0 Hz, 1H), 7.03 (d, J=8.8 Hz, 1H), 6.69 (d, J=8.8 Hz, 1H), 4.20 (q, J=7.2 Hz, 2H), 3.59 (s, 3H), 3.08 (s, 3H), 2.70-2.60 (m, 2H), 2.33-2.18 (m, 2H), 1.65-1.61 (m, 4H), 1.45-1.02 (t, J=7.2 Hz, 3H). LCMS: 362.0 (M+H)+